N-(4-chlorophenyl)-1-(mesitylsulfonyl)-5-oxoprolinamide

• IUPAC Name: N-(4-chlorophenyl)-5-oxo-1-(2,4,6-trimethylphenyl)sulfonylpyrrolidine-2-carboxamide
• InChI: InChI=1S/C20H21ClN2O4S/c1-12-10-13(2)19(14(3)11-12)28(26,27)23-17(8-9-18(23)24)20(25)22-16-6-4-15(21)5-7-16/h4-7,10-11,17H,8-9H2,1-3H3,(H,22,25)
• InChI Key: MUEJXJCKFHKIGE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)S(=O)(=O)N2C(CCC2=O)C(=O)NC3=CC=C(C=C3)Cl)C
• Molecular Formula: C20H21ClN2O4S
• Molecular Weight: 420.9 g/mol

Description

N-(4-chlorophenyl)-1-(mesitylsulfonyl)-5-oxoprolinamide is a useful research compound. Its molecular formula is C20H21ClN2O4S and its molecular weight is 420.9 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 420.0910560 g/mol and the complexity rating of the compound is 688. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimycobacterial Activity

• 1,5-Diphenylpyrrole Derivatives as Antimycobacterial Agents: This study discusses the synthesis and biological evaluation of new derivatives, including N-(4-chlorophenyl)-1-(mesitylsulfonyl)-5-oxoprolinamide, for activity against Mycobacterium tuberculosis and atypical mycobacteria. The derivatives showed promising activity, indicating potential use in treating tuberculosis (Biava et al., 2008).

Insecticidal Action

• Insecticidal Action and Mitochondrial Uncoupling Activity of Halogenated Pyrroles: This research explores the mode of action of halogenated pyrroles, including this compound, as insecticides. The study demonstrates that these compounds can increase respiratory activity in insects and have potential as insecticides/acaricides (Black et al., 1994).

Environmental Applications

• Degradation of Chlorophenol for Wastewater Treatment: Research focusing on the degradation of 4-chlorophenol, a component structurally similar to this compound, shows the potential application of such compounds in treating contaminated wastewater (Hadi et al., 2020).

Anticancer Activity

• Synthesis and Antiproliferative Activity of N-(9-oxo-9H-xanthen-4-yl)benzenesulfonamides: This study indicates the synthesis of novel derivatives, including this compound, and their evaluation for antiproliferative activity against various cancer cell lines. These derivatives show potential as lead compounds for anticancer drug development (Motavallizadeh et al., 2014).